Cas no 121252-55-9 (9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-)

9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- structure
121252-55-9 structure
Product Name:9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
CAS No:121252-55-9
MF:C13H17N5
MW:243.307581663132
CID:161900
PubChem ID:60735
Update Time:2025-04-19

9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
    • N-(4-bicyclo[2.2.1]heptanyl)-9-methylpurin-6-amine
    • (±)-endo-N-(Bicyclo[2.2.1]hept-2-yl)-9-methyl-9H-purin-6-amine
    • (±)-N6-(Bicyclo[2.2.1]hept-2-yl)-9-methyladenine
    • N-(bicyclo[2.2.1]hept-1-yl)-9-methyl-9H-purin-6-amine
    • N-0861
    • DTXSID80275658
    • 121252-55-9
    • Inchi: 1S/C13H17N5/c1-18-8-16-10-11(14-7-15-12(10)18)17-13-4-2-9(6-13)3-5-13/h7-9H,2-6H2,1H3,(H,14,15,17)
    • InChI Key: NCQNNYOJKKOGAY-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)C12CCC(CC1)C2

Computed Properties

  • Exact Mass: 243.14861
  • Monoisotopic Mass: 243.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.6A^2

Experimental Properties

  • Density: 1.5
  • Boiling Point: 447.2°C at 760 mmHg
  • Flash Point: 224.3°C
  • Refractive Index: 1.792
  • PSA: 55.63
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